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Compound of Interest

Compound Name: Boc-Propargylamine

Cat. No.: B032232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-tert-butoxycarbonyl-propargylamine

(Boc-propargylamine), a key reagent in bioconjugation and organic synthesis.

Physicochemical Properties
Boc-propargylamine is a stable, off-white to light yellow solid at room temperature.[1] It is a

valuable building block in chemical synthesis due to its dual functionality: a terminal alkyne for

"click" chemistry and a Boc-protected amine for controlled reactions.

Table 1: Physicochemical Data for Boc-propargylamine
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Property Value

CAS Number 92136-39-5

Molecular Formula C₈H₁₃NO₂[1][2][3]

Molecular Weight 155.19 g/mol [2][3][4]

Appearance Off-white to light yellow solid[1]

Melting Point 40-44 °C[4][5][6][7][8][9]

Boiling Point 170 °C at 14 mmHg[5][6][10]

Solubility
Soluble in chloroform and DMSO[1][5][10][11]

[12][13][14]

Storage
2-8°C, protected from light and moisture[2][4][5]

[15][16]

Synthesis and Purification
A common and efficient method for the synthesis of Boc-propargylamine involves the

protection of propargylamine with di-tert-butyl dicarbonate (Boc₂O).

Experimental Protocol: Synthesis of Boc-
propargylamine
Materials:

Propargylamine

Di-tert-butyl dicarbonate (Boc₂O)

Dichloromethane (DCM)

Stir plate and stir bar

Ice bath

Round bottom flask
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Rotary evaporator

Procedure:

Propargylamine (1.0 eq.) is dissolved in dichloromethane in a round bottom flask equipped

with a stir bar.

The flask is cooled to 0 °C in an ice bath.

Di-tert-butyl dicarbonate (1.0 eq.) is slowly added to the stirred solution.

The reaction mixture is stirred at 0 °C for 1 hour.[5][11]

The solvent is removed under reduced pressure using a rotary evaporator.

The resulting product is dried under high vacuum to yield N-Boc-propargylamine as a white

solid.[5][11]

Purification: The crude product can often be used without further purification. If necessary, it

can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

[5][11]

Synthesis of Boc-propargylamine

Propargylamine

Reaction at 0°C

Di-tert-butyl dicarbonate (Boc₂O) Dichloromethane (DCM)

Solvent Removal

Boc-propargylamine
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Boc-propargylamine.

Applications in Research and Development
Boc-propargylamine is a versatile reagent with broad applications in drug discovery, chemical

biology, and materials science. Its primary utility stems from the presence of the terminal alkyne

group, which readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a

cornerstone of "click chemistry".[1]

Key Applications:

Click Chemistry: As an alkyne-containing building block, it is used to introduce a propargyl

group into molecules for subsequent conjugation with azide-functionalized molecules,

forming stable triazole linkages.[1]

Bioconjugation: It serves as a linker for conjugating small molecules, peptides, or probes to

biological macromolecules.

Organic Synthesis: It is a precursor in the synthesis of various complex molecules, including:

Triazolobenzylidene-thiazolopyrimidines, which act as CDC25 phosphatase inhibitors.[5]

[11]

Beta-glucan polysaccharide analogs.[5][11]

4,5-disubstituted cyclopentenones via the Pauson-Khand reaction.[5][11][12][14]
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Role of Boc-propargylamine in Click Chemistry

Reactants

Boc-propargylamine
(Alkyne)

Cu(I) Catalyst

Azide-containing Molecule

1,4-disubstituted
1,2,3-Triazole

Click to download full resolution via product page

Caption: Boc-propargylamine in copper-catalyzed click chemistry.

Spectroscopic Data
The structural identity of Boc-propargylamine can be confirmed by nuclear magnetic

resonance (NMR) spectroscopy.

Table 2: NMR Spectroscopic Data for Boc-propargylamine in CDCl₃[5][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b032232?utm_src=pdf-body-img
https://www.benchchem.com/product/b032232?utm_src=pdf-body
https://www.benchchem.com/product/b032232?utm_src=pdf-body
https://www.benchchem.com/product/b032232?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB4500977_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4500977.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

¹H NMR 4.94 br s - NH

3.91 d 2.5 CH₂

2.23 t 2.5 CH

1.45 s - C(CH₃)₃

¹³C NMR 155.2 - - C=O

80.1 - - C≡CH

79.9 - - C(CH₃)₃

71.1 - - C≡CH

28.2 - - C(CH₃)₃

Safety and Handling
Boc-propargylamine is irritating to the eyes, respiratory system, and skin.[13] It may be

harmful if swallowed. Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound.[13] It is sensitive to

moisture and should be stored in a cool, dry place.[12][15] For detailed safety information, refer

to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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